Cas no 929412-83-9 (N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide)

• Product Name: N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide
• CAS No: 929412-83-9
• MF: C₂₄H₁₈ClNO₄
• MW: 419.857025623322
• CID: 6130024
• PubChem ID: 26773440
• Update Time: 2025-06-07

N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide
• AKOS001956639
• N-(2-(4-chlorobenzoyl)-3-methylbenzofuran-6-yl)-4-methoxybenzamide
• F2210-0233
• 929412-83-9
• N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]-4-methoxybenzamide

• Inchi： 1S/C24H18ClNO4/c1-14-20-12-9-18(26-24(28)16-5-10-19(29-2)11-6-16)13-21(20)30-23(14)22(27)15-3-7-17(25)8-4-15/h3-13H,1-2H3,(H,26,28)
• InChI Key： JIGYSNSZIVNIKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C)C2C=CC(=CC=2O1)NC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 419.0924357g/mol
• Monoisotopic Mass: 419.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide

Introduction to N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide (CAS No. 929412-83-9)

N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 929412-83-9, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide consists of a benzamide core appended with a 1-benzofuran moiety and a 4-chlorobenzoyl group. The presence of these functional groups imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. Specifically, the benzoyl group and the methoxy substituent contribute to the compound's lipophilicity, while the chloro group enhances its binding affinity to certain enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of organic compounds. N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide has emerged as a compound of interest due to its potential role in modulating various biological pathways. Its benzofuran scaffold is particularly noteworthy, as it is known to be present in several bioactive natural products and pharmaceuticals. This scaffold is often associated with anti-inflammatory, antimicrobial, and anticancer properties, making it an attractive scaffold for medicinal chemists.

The synthesis of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted benzamides and benzofuran derivatives, followed by functional group transformations such as chlorination and methylation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological profile of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide has been the subject of extensive in vitro studies. Initial assays have suggested that this compound exhibits moderate activity against certain cancer cell lines, likely through inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data indicate potential anti-inflammatory effects, which could make it relevant for treating chronic inflammatory diseases.

One of the most compelling aspects of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl-4-methoxybenzamide is its structural flexibility, which allows for further derivatization to optimize its pharmacokinetic properties. By modifying substituents such as the chloro group or introducing additional functional groups, researchers can fine-tune the compound's solubility, metabolic stability, and target specificity. This adaptability is crucial for advancing from preclinical findings to clinical applications.

The computational modeling of N-2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-ylylmethoxybenzamide, using state-of-the-art molecular dynamics simulations and docking studies, has provided valuable insights into its binding interactions with biological targets. These studies have helped identify key amino acid residues in target proteins that are critical for its efficacy. Such information is instrumental in designing next-generation analogs with improved therapeutic profiles.

In conclusion, N-2-(4-chlorobenzoyl)-3-methyl-l-benzo-furan-ytl-l -methoxybenzamide (CAS No. 92941 2 -83 -9) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development strategies across various therapeutic areas.